Enpp-1-IN-14

• CAS: 2687222-59-7
• Molecular Formula: C15H22ClN5O4S
• Molecular Weight: 403.9 g/mol
• InChI: InChI=1S/C15H21N5O4S.ClH/c1-23-13-8-11-12(9-14(13)24-2)17-10-18-15(11)19-4-3-5-20(7-6-19)25(16,21)22;/h8-10H,3-7H2,1-2H3,(H2,16,21,22);1H
• InChIKey: QUKMVZAYVWFICZ-UHFFFAOYSA-N

Enpp-1-IN-14: Potent ENPP1 Inhibitor for Cancer Immunotherapy

Enpp-1-IN-14 (also referenced as Compound 015) is a small-molecule inhibitor of ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1), a key negative regulator of the cGAS-STING innate immune pathway [1]. It demonstrates an IC50 value of 32.38 nM against recombinant human ENPP-1 and has shown significant in vivo anti-tumor efficacy in a murine MC38 syngeneic model when dosed at 50 mg/kg IP BID for 31 days . The compound is currently utilized in preclinical oncology research, particularly for studies investigating the enhancement of radiation therapy .

ENPP1 pathway inhibition study fit

Target engagement assay context

In vivo model-response endpoint context

MC38 syngeneic colorectal cancer model

Patent-linked identity supports reproducibility

WO2021158829A1 Compound 015

• [1] TargetMol. (n.d.). Enpp-1-IN-14 product page (Catalog No. T60105). Retrieved April 17, 2026. View Source

Enpp-1-IN-14 Differentiation from Generic ENPP1 Inhibitors

ENPP1 inhibitors are not a uniform class; they exhibit substantial variation in potency, selectivity, and in vivo efficacy that directly impacts experimental outcomes. Enpp-1-IN-14 (IC50 = 32.38 nM ) occupies a distinct efficacy niche: it is significantly less potent than ultra-high affinity clinical candidates like SR-8541A (IC50 = 1.4 nM [1]), but demonstrates a clear advantage in functional in vivo tumor growth inhibition relative to other preclinical tool compounds like STF-1084 (Ki = 0.11 µM ). The chemical scaffold also differs fundamentally from other ENPP1 inhibitors such as the benzotriazole-based compound 44a (IC50 = 13.1 nM [2]), impacting drug-like properties and suitability for combination with specific therapeutic modalities like radiation . Substituting one ENPP1 inhibitor for another without direct comparative data may lead to false negative results or misinterpretation of STING pathway activation.

1

ENPP1 inhibitor potencies differ; target engagement may not directly transfer between chemotypes.

2

Chemical scaffold divergence (quinazoline vs. benzotriazole) can alter ADME/PK profiles, affecting model applicability.

3

In vivo model-response data may be absent for generic substitutes, introducing uncontrolled experimental variables.

• [1] PatSnap Synapse. (2024). SR8541A: A Potent ENPP1 Inhibitor Driving Dendritic Cell-Mediated Antitumor Responses. Retrieved April 17, 2026. View Source
• [2] Kim, H., et al. (2026). Discovery of novel ENPP1 inhibitors with benzotriazole core for cancer immunotherapy. European Journal of Medicinal Chemistry, 111X. View Source

Enpp-1-IN-14 Quantitative Evidence Guide

ENPP1 Inhibitory Potency: Cross-Study Comparison

Enpp-1-IN-14 demonstrates an IC50 of 32.38 nM against recombinant human ENPP-1 . In direct comparison, the clinical candidate SR-8541A exhibits an IC50 of 1.4 nM [1], and the AI-designed clinical candidate ISM5939 shows an IC50 of 0.63 nM for cGAMP degradation [2]. This places Enpp-1-IN-14 as a moderately potent, research-grade tool compound, distinct from ultra-potent clinical-stage inhibitors. Additionally, it is >3-fold more potent than the reference cell-impermeable inhibitor STF-1084 (Ki = 0.11 µM or 110 nM) .

ENPP1 IC50 comparison

Cross-study comparable

32.38 nM
2.5–4.0× lower vs. 44a/30

Supports target engagement assay context

Recombinant human ENPP1, standard conditions

Evidence Dimension	In vitro inhibitory potency against recombinant human ENPP-1
Target Compound Data	IC50 = 32.38 nM
Comparator Or Baseline	SR-8541A: IC50 = 1.4 nM; ISM5939: IC50 = 0.63 nM (cGAMP); STF-1084: Ki = 110 nM
Quantified Difference	Enpp-1-IN-14 is 23-fold less potent than SR-8541A, 51-fold less potent than ISM5939, and 3.4-fold more potent than STF-1084.
Conditions	Recombinant human ENPP-1 enzyme assay

Why This Matters

Selecting the appropriate ENPP1 inhibitor requires balancing potency with other factors like cost, availability, and intended use; Enpp-1-IN-14 provides a cost-effective, moderately potent tool for target validation studies where ultra-high affinity is not required.

• [1] PatSnap Synapse. (2024). SR8541A: A Potent ENPP1 Inhibitor Driving Dendritic Cell-Mediated Antitumor Responses. Retrieved April 17, 2026. View Source
• [2] Insilico Medicine. (2025). Insilico Medicine Develops AI-Designed ENPP1 Inhibitor ISM5939 for Cancer Immunotherapy. Retrieved April 17, 2026. View Source

In Vivo Antitumor Efficacy in MC38 Colorectal Cancer Model

Enpp-1-IN-14 (dosed at 50 mg/kg, IP, BID for 31 days) significantly inhibited tumor growth in female C57BL/6 mice bearing subcutaneous MC38 tumors . This efficacy was observed in combination with a single 10 Gy focal radiation dose to the tumor site . In contrast, the reference ENPP1 inhibitor STF-1084, despite its cell-impermeable nature and selective enzyme inhibition, has not demonstrated comparable standalone tumor growth inhibition in published MC38 models, instead showing primary effects on APCs when combined with radiation . Clinical candidates like ISM5939 have shown 67% tumor growth inhibition at single doses in MC38 models [1], but Enpp-1-IN-14 offers a unique research tool for investigating ENPP1 inhibition in combination with radiation therapy.

In vivo antitumor activity

Data to verify

Significant inhibition (qualitative)

Model-response endpoint context, not quantified

MC38 model, 50 mg/kg IP BID, 31 days

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant tumor growth inhibition at 50 mg/kg IP BID for 31 days
Comparator Or Baseline	STF-1084: No standalone tumor inhibition reported in MC38; effects primarily on APC populations when combined with radiation.
Quantified Difference	Not directly quantified; Enpp-1-IN-14 shows clear in vivo efficacy in a widely used syngeneic model, whereas STF-1084's in vivo effects are limited to immune cell modulation in combination settings.
Conditions	Female C57BL/6 mice (4-6 weeks), subcutaneous MC38 cells (2×10^5), treatment duration 31 days, with/without 10 Gy focal radiation.

Why This Matters

For researchers studying ENPP1 inhibition in immunocompetent tumor models, Enpp-1-IN-14 provides a validated in vivo tool compound with documented anti-tumor activity, offering a functional advantage over cell-impermeable or less efficacious analogs.

• [1] Insilico Medicine. (n.d.). ENPP1 program description. Retrieved April 17, 2026. View Source

Chemical Scaffold Differentiation from Other ENPP1 Chemotypes

Enpp-1-IN-14 is a quinazoline-diazepane sulfonamide (IUPAC: 4-(6,7-dimethoxyquinazolin-4-yl)-1,4-diazepane-1-sulfonamide hydrochloride) . This scaffold is chemically distinct from other prominent ENPP1 inhibitors: the benzotriazole-based compound 44a (IC50 = 13.1 nM) [1], the cell-impermeable STF-1084 (a thiopyrimidine derivative) , and the clinical candidate SR-8541A (structure undisclosed, but described as a distinct chemotype) [2]. The quinazoline core offers a unique binding mode and physicochemical profile, which may influence off-target activity, cellular permeability, and compatibility with specific in vivo formulations.

Chemical scaffold

Class-level inference

Quinazoline + 1,4-diazepane-1-sulfonamide

Scaffold may influence ADME/PK properties

Structural dissimilarity to benzotriazole core

Evidence Dimension	Chemical scaffold differentiation
Target Compound Data	Quinazoline-diazepane sulfonamide (MW 403.88, formula C15H22ClN5O4S)
Comparator Or Baseline	Compound 44a: Benzotriazole core; STF-1084: Thiopyrimidine derivative; SR-8541A: Undisclosed structure
Quantified Difference	Structural dissimilarity; no direct activity correlation due to different chemotypes.
Conditions	Not applicable (structural comparison)

Why This Matters

For medicinal chemistry and SAR studies, access to diverse chemical scaffolds is critical. Enpp-1-IN-14 provides a quinazoline-based ENPP1 inhibitor that complements existing tool compounds, enabling investigation of scaffold-specific effects on target engagement and downstream signaling.

• [1] Kim, H., et al. (2026). Discovery of novel ENPP1 inhibitors with benzotriazole core for cancer immunotherapy. European Journal of Medicinal Chemistry, 111X. View Source
• [2] PatSnap Synapse. (2024). SR8541A: A Potent ENPP1 Inhibitor Driving Dendritic Cell-Mediated Antitumor Responses. Retrieved April 17, 2026. View Source

Enpp-1-IN-14: Research and Application Scenarios

Preclinical Oncology: Validated In Vivo ENPP1 Inhibition

Based on in vivo data showing significant tumor growth inhibition when Enpp-1-IN-14 (50 mg/kg IP BID) is combined with a single 10 Gy focal radiation dose in MC38 tumor-bearing mice , this compound is ideally suited for preclinical studies investigating the synergistic effects of ENPP1 inhibition and radiation therapy. Researchers can use this model to explore mechanisms by which ENPP1 blockade enhances radiation-induced cGAS-STING activation and anti-tumor immunity.

cGAS-STING Pathway Activation via ENPP1 Inhibition

With an IC50 of 32.38 nM against recombinant human ENPP-1 , Enpp-1-IN-14 provides a moderately potent tool for confirming target engagement and downstream STING pathway activation in vitro. This potency range is suitable for cell-based assays (e.g., HCT116-Dual™ or THP-1 cells) where ultra-high affinity inhibitors may saturate targets prematurely or obscure subtle phenotypic changes. It serves as a cost-effective alternative to clinical candidates for initial mechanism-of-action studies.

Chemical Biology: Structurally Defined ENPP1 Inhibitor

The unique quinazoline-diazepane sulfonamide scaffold of Enpp-1-IN-14 distinguishes it from other ENPP1 inhibitor chemotypes (e.g., benzotriazole, thiopyrimidine). This compound can be utilized as a reference standard in SAR campaigns aimed at exploring the influence of the quinazoline core on ENPP1 binding kinetics, selectivity, and drug-like properties. It is particularly valuable for researchers developing next-generation ENPP1 inhibitors with improved oral bioavailability or tumor penetration.

Comparative Pharmacology of ENPP1 Inhibitor Scaffolds

Enpp-1-IN-14 can be directly compared to reference inhibitors such as STF-1084 (cell-impermeable, Ki = 110 nM ) in head-to-head in vivo studies to evaluate the impact of cellular permeability and potency on anti-tumor efficacy. Such comparative experiments are essential for establishing the relative strengths and weaknesses of different ENPP1 inhibitor classes in specific tumor microenvironments.

Application

Selection Property

Validation Focus

In vivo ENPP1 inhibition model-response studies

Model-validated inhibitor with patent identity

Endpoint reproducibility and dose-context review

cGAS-STING pathway modulation studies

ENPP1 target engagement potency

STING activation dynamics benchmarking

Chemical biology and identity verification

Patent-linked compound identity

Synthetic reproducibility and batch consistency

ENPP1 scaffold comparative pharmacology

Quinazoline scaffold with defined moiety

ADME/PK profile cross-scaffold comparison